N-[(1-ethylcyclobutyl)methyl]-1-(5-pyridin-3-yl-1H-pyrazol-4-yl)methanamine

• IUPAC Name: N-[(1-ethylcyclobutyl)methyl]-1-(5-pyridin-3-yl-1H-pyrazol-4-yl)methanamine
• InChI: InChI=1S/C16H22N4/c1-2-16(6-4-7-16)12-18-10-14-11-19-20-15(14)13-5-3-8-17-9-13/h3,5,8-9,11,18H,2,4,6-7,10,12H2,1H3,(H,19,20)
• InChI Key: RZVBORBIQMRPCQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCC1)CNCC2=C(NN=C2)C3=CN=CC=C3
• Molecular Formula: C16H22N4
• Molecular Weight: 270.37 g/mol

Description

N-[(1-ethylcyclobutyl)methyl]-1-(5-pyridin-3-yl-1H-pyrazol-4-yl)methanamine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a selective and potent antagonist of the dopamine D3 receptor, which makes it a promising candidate for the treatment of various neurological and psychiatric disorders.

Mechanism of Action

The mechanism of action of N-[(1-ethylcyclobutyl)methyl]-1-(5-pyridin-3-yl-1H-pyrazol-4-yl)methanamine involves the inhibition of dopamine signaling through the dopamine D3 receptor. This results in the modulation of various neurotransmitter systems, including the mesolimbic and mesocortical dopamine pathways, which are involved in the regulation of mood, motivation, and reward.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects, including the modulation of dopamine signaling, the regulation of neurotransmitter release, and the inhibition of neuronal excitability. This compound has also been shown to have potential anti-inflammatory and antioxidant effects, which may contribute to its therapeutic efficacy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(1-ethylcyclobutyl)methyl]-1-(5-pyridin-3-yl-1H-pyrazol-4-yl)methanamine for lab experiments is its high selectivity and potency for the dopamine D3 receptor. This allows for more precise and targeted studies of the role of this receptor in various neurological and psychiatric disorders. However, one limitation of this compound is its relatively low solubility, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-[(1-ethylcyclobutyl)methyl]-1-(5-pyridin-3-yl-1H-pyrazol-4-yl)methanamine, including the development of more efficient synthesis methods, the exploration of its potential therapeutic applications in other neurological and psychiatric disorders, and the investigation of its potential interactions with other neurotransmitter systems. Additionally, further studies are needed to elucidate the precise mechanisms of action of this compound and to determine its safety and efficacy in clinical settings.

Synthesis Methods

The synthesis of N-[(1-ethylcyclobutyl)methyl]-1-(5-pyridin-3-yl-1H-pyrazol-4-yl)methanamine involves several steps, including the reaction of 1-ethylcyclobutanecarboxylic acid with 2-methylpyridine, followed by the formation of a pyrazole ring using 4-chloro-3-nitropyridine. The final product is obtained by reducing the nitro group using palladium on carbon.

Scientific Research Applications

N-[(1-ethylcyclobutyl)methyl]-1-(5-pyridin-3-yl-1H-pyrazol-4-yl)methanamine has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including Parkinson's disease, schizophrenia, and drug addiction. This compound has been shown to have a high affinity and selectivity for the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward.